Cas no 96-92-4 (Benzenesulfonic acid,4-chloro-3-methyl-5-nitro-)

• Product Name: Benzenesulfonic acid,4-chloro-3-methyl-5-nitro-
• CAS No: 96-92-4
• MF: C₇H₆ClNO₅S
• MW: 251.644239902496
• CID: 815769
• PubChem ID: 66792
• Update Time: 2025-04-19

Benzenesulfonic acid,4-chloro-3-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-chloro-3-methyl-5-nitro-
• 6-chloro-5-nitrotoluene-3-sulphonic acid
• Benzenesulfonic acid, 4-chloro-3-methyl-5-nitro-
• DTXSID10242075
• EINECS 202-545-1
• 6-CHLORO-5-NITROTOLUENE-3-SULFONIC ACID
• 96-92-4
• 4-chloro-3-methyl-5-nitrobenzenesulfonic acid
• SCHEMBL4479896
• NCIOpen2_002276
• G69C32YP54
• NS00040504

• Inchi： 1S/C7H6ClNO5S/c1-4-2-5(15(12,13)14)3-6(7(4)8)9(10)11/h2-3H,1H3,(H,12,13,14)
• InChI Key： OJTXHPQIEJMIJY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C)S(=O)(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 250.9655212g/mol
• Monoisotopic Mass: 250.9655212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 109Ų